Cas no 1225058-17-2 (5-Bromo-N-methylpyrimidine-4-carboxamide)

• Product Name: 5-Bromo-N-methylpyrimidine-4-carboxamide
• CAS No: 1225058-17-2
• MF: C₆H₆BrN₃O
• MW: 216.035339832306
• CID: 4816967
• Update Time: 2023-08-18

5-Bromo-N-methylpyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-methylpyrimidine-4-carboxamide
• 4-Pyrimidinecarboxamide, 5-bromo-N-methyl-

• Inchi： 1S/C6H6BrN3O/c1-8-6(11)5-4(7)2-9-3-10-5/h2-3H,1H3,(H,8,11)
• InChI Key： WIEKCACVXUDRTB-UHFFFAOYSA-N
• SMILES： BrC1=CN=CN=C1C(NC)=O

Computed Properties

• Exact Mass: 214.969
• Monoisotopic Mass: 214.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.9